Cas no 2171807-71-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2171807-71-7
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6499185
• PubChem ID: 165526439
• Update Time: 2025-07-18

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid
• EN300-1497183
• 2171807-71-7
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-2-carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H23N3O5/c30-24(29-13-11-16(14-29)25(31)32)23-22(10-5-12-27-23)28-26(33)34-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-10,12,16,21H,11,13-15H2,(H,28,33)(H,31,32)
• InChI Key： ACSJLDMGIIGYRQ-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N1CCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 109Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic Acid (CAS No. 2171807-71-7): An Overview

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid (CAS No. 2171807-71-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(2)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it a valuable building block for the development of novel therapeutic agents.

The fluorenylmethyloxycarbonyl (Fmoc) protecting group is a widely used reagent in peptide synthesis due to its ease of removal and compatibility with a variety of coupling reactions. The presence of this group in Fmoc-Pip(2)-OH allows for the controlled and sequential addition of amino acids, making it an essential component in the synthesis of complex peptides and peptidomimetics. The pyridine and pyrrolidine moieties contribute to the compound's overall stability and solubility, which are crucial factors in pharmaceutical applications.

Recent studies have highlighted the potential of Fmoc-Pip(2)-OH in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-Pip(2)-OH exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease. The researchers found that these derivatives effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, Fmoc-Pip(2)-OH was used as a key intermediate in the synthesis of a novel class of antibiotics. These antibiotics were shown to have broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The unique structure of Fmoc-Pip(2)-OH allowed for the design of molecules with enhanced stability and reduced toxicity, addressing some of the major challenges in antibiotic development.

The versatility of Fmoc-Pip(2)-OH extends beyond its use in drug discovery. It has also found applications in materials science, where its functional groups can be exploited to create advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have developed a method to incorporate Fmoc-Pip(2)-OH into polymer-based materials, resulting in materials with improved mechanical strength and biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.

In terms of synthetic methods, Fmoc-Pip(2)-OH can be synthesized through a multi-step process involving the protection of amino groups with Fmoc, followed by coupling reactions to form the desired pyrrolidine ring structure. The final step involves deprotection to yield the free carboxylic acid. Advances in synthetic chemistry have led to more efficient and scalable methods for producing Fmoc-Pip(2)-OH, making it more accessible for large-scale applications.

The safety profile of Fmoc-Pip(2)-OH is an important consideration in its use as a pharmaceutical intermediate. Studies have shown that it is generally well-tolerated and does not exhibit significant toxicity at relevant concentrations. However, as with any chemical compound used in drug development, rigorous safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridine-2-carbonylpyrrolidine-3-carboxylic acid (CAS No. 2171807-71-7) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and functional groups make it an invaluable building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.